Cas no 1805273-18-0 (5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1805273-18-0
• MF: C₇H₃ClF₅N
• MW: 231.550438165665
• CID: 4926062
• Update Time: 2025-06-08

5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3ClF5N/c8-3-1-4(7(11,12)13)5(6(9)10)14-2-3/h1-2,6H
• InChI Key： WAEOPPWHLHTJDN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

Introduction to 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805273-18-0)

5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine, with the CAS number 1805273-18-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its chloro, difluoromethyl, and trifluoromethyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine contribute to its reactivity and stability, making it a versatile building block for drug discovery and development. The presence of multiple fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are critical factors in the design of orally active drugs. Additionally, the chloro group provides a handle for further functionalization via nucleophilic substitution reactions, allowing for the construction of more complex molecular architectures.

In recent years, there has been a growing interest in fluorinated pyridines due to their role in enhancing the pharmacokinetic properties of pharmaceuticals. Studies have shown that the introduction of fluorine atoms can lead to improved binding affinity, reduced metabolic clearance, and increased resistance to enzymatic degradation. These attributes are particularly relevant in the development of small-molecule inhibitors targeting therapeutic receptors.

One of the most compelling applications of 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By leveraging the compound's reactive sites, researchers have been able to develop novel inhibitors that selectively target specific kinases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines.

The agrochemical industry has also benefited from the use of fluorinated pyridines. The enhanced stability and bioavailability provided by fluorine substituents make these compounds ideal for use in pesticides and herbicides. Specifically, 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine has been utilized in the development of next-generation crop protection agents that offer improved efficacy and environmental safety.

The synthesis of 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine typically involves multi-step organic reactions, often starting from commercially available pyridine precursors. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, are employed to introduce the desired fluorinated and chlorinated groups. The use of palladium and copper catalysts has been particularly effective in achieving high yields and selectivity during these reactions.

In conclusion, 5-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805273-18-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable the synthesis of biologically active molecules with improved pharmacokinetic properties. As research continues to uncover new therapeutic targets and sustainable agricultural solutions, compounds like this will remain indispensable tools in the chemist's arsenal.